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Compound of Interest

Compound Name: TG 100572

Cat. No.: B1589755

For Researchers, Scientists, and Drug Development Professionals

Introduction

TG 100572 is a potent, multi-targeted kinase inhibitor with significant activity against Src family
kinases as well as receptor tyrosine kinases including Vascular Endothelial Growth Factor
Receptors (VEGFR), Platelet-Derived Growth Factor Receptors (PDGFR), and Fibroblast
Growth Factor Receptors (FGFR).[1][2] Its ability to inhibit these key signaling pathways makes
it a valuable tool in studying angiogenesis, cell proliferation, and tumor growth.[2] Proper
preparation of a TG 100572 stock solution is the first critical step for obtaining reliable and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for TG
100572 due to its high solubilizing capacity for organic molecules.

This document provides a detailed protocol for the preparation, storage, and handling of TG
100572 stock solutions using DMSO.

Physicochemical and Solubility Data

Accurate calculations for stock solution preparation depend on the specific form of TG 100572
being used (free base or hydrochloride salt). The table below summarizes the key quantitative
data for both forms.
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Parameter TG 100572 TG 100572 Hydrochloride
Molecular Formula C26H26CINs02 C26H27CI2NsO2

Molecular Weight 475.97 g/mol [2] 512.43 g/mol [3]

Appearance Solid Pink to red solid[3]

Solubility in DMSO > 150 mg/mL (315.15 mM)[2] 25 mg/mL (48.79 mM)[3]

Note: The use of new, anhydrous/hygroscopic DMSO is recommended for optimal solubility.[2]
[3] For the hydrochloride salt, ultrasonic assistance may be required to achieve complete
dissolution.[3]

Experimental Protocols

Materials
e TG 100572 powder (free base or hydrochloride salt)

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), sterile-filtered for cell culture
applications

 Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile, filtered pipette tips
» Vortex mixer

o Optional: Sonicator water bath

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, when handling TG 100572 and DMSO.

o Perform all weighing and solution preparation in a chemical fume hood or a well-ventilated
area.
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e« DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin. Handle with caution.

o Consult the Safety Data Sheet (SDS) for TG 100572 for comprehensive safety information.

Preparation of a 10 mM TG 100572 Stock Solution

This protocol describes the preparation of a 10 mM stock solution. The calculations can be
adjusted for different desired concentrations.

1. Calculation of Mass:

To prepare a stock solution of a specific molarity, the required mass of the compound must be
calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of 10 mM TG 100572 (Free Base):

e Mass (mg) =10 mM x 1 mL x 475.97 g/mol / 1000 = 4.76 mg

Example Calculation for 1 mL of 10 mM TG 100572 Hydrochloride:

e Mass (mg) =10 mM x 1 mL x 512.43 g/mol / 1000 = 5.12 mg

2. Weighing the Compound:

o Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh the calculated amount of TG 100572 powder and add it to the
microcentrifuge tube.

» Record the exact mass of the powder.
3. Dissolving the Compound:

» Based on the actual weight of the powder, calculate the precise volume of DMSO required to
achieve the desired 10 mM concentration.
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o Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol)) / Desired Concentration (mM) x
1000

o Add the calculated volume of DMSO to the microcentrifuge tube containing the TG 100572
powder.

» Close the tube tightly and vortex the solution vigorously for 1-2 minutes until the powder is
completely dissolved.

 Visually inspect the solution to ensure there are no visible particles. If particles remain,
especially with the hydrochloride salt, sonicate the tube in a water bath for 5-10 minutes.[3]

4. Storage of the Stock Solution:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

o Protect the stock solution from light.

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution needs to be further diluted in cell culture
medium to the desired final concentration.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity.

e Itis recommended to prepare a vehicle control by adding the same final concentration of
DMSO to the cell culture medium without TG 100572.

o To prevent precipitation of the compound, it is advisable to perform serial dilutions rather
than a single large dilution. Add the TG 100572-DMSO solution to the medium and mix
immediately.
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Example Dilution:

To prepare a 10 uM working solution from a 10 mM stock solution (a 1:1000 dilution):
e Add 1 pL of the 10 mM TG 100572 stock solution to 999 pL of cell culture medium.
e The final DMSO concentration will be 0.1%.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by TG 100572 and the
experimental workflow for preparing the stock solution.
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Stock Solution Preparation Workflow Experimental Use

1. Calculate Mass 2. Weigh TG 100572 3. Dissolve in DMSO 4. Aliquot and Store 5. Prepare Working 6. Treat Cells
of TG 100572 Powder (Vortex/Sonicate) (-20°C or -80°C) Solution in Medium .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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